Cas no 101650-77-5 (Dodecanoic acid, 12,12-dimethoxy-9-oxo-, methyl ester)

• Product Name: Dodecanoic acid, 12,12-dimethoxy-9-oxo-, methyl ester
• CAS No: 101650-77-5
• MF: C₁₅H₂₈O₅
• MW: 288.379825592041
• CID: 1132753
• PubChem ID: 71332628
• Update Time: 2025-04-20

Dodecanoic acid, 12,12-dimethoxy-9-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 12,12-dimethoxy-9-oxo-, methyl ester
• methyl 12,12-dimethoxy-9-oxododecanoate
• 101650-77-5
• DTXSID30761036

• Inchi： 1S/C15H28O5/c1-18-14(17)10-8-6-4-5-7-9-13(16)11-12-15(19-2)20-3/h15H,4-12H2,1-3H3
• InChI Key： BTRHOQVGEAKZCG-UHFFFAOYSA-N
• SMILES： O=C(CCC(OC)OC)CCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 288.19374
• Monoisotopic Mass: 288.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83